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Compound of Interest

Compound Name: 3-Methoxy-9h-fluorene

CAS No.: 7235-14-5

Cat. No.: B13136488

Get Quote

Executive Summary & Chemical Profile
This guide provides an autonomous, field-validated protocol for the disposal of 3-Methoxy-9H-
fluorene. As a fluorene derivative often used in optoelectronics and organic synthesis, this

compound presents specific challenges regarding aquatic toxicity and persistence. Unlike

standard organic solvents, fluorene derivatives are lipophilic and bioaccumulative. Under no

circumstances should this compound be discharged into municipal drainage systems.
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Parameter Data

Chemical Name 3-Methoxy-9H-fluorene

CAS Number 2526-37-6

Molecular Formula C₁₄H₁₂O

Physical State Solid (Crystalline/Powder)

Solubility
Insoluble in water; Soluble in DCM, Ethyl

Acetate, Chloroform

Hazard Assessment (The "Why" Behind the
Protocol)
Effective disposal requires understanding the specific risks. We do not simply "bin" chemicals;

we segregate based on reactivity and toxicology.

Global Harmonized System (GHS) Classification[2]
Aquatic Toxicity (Category 1): The core fluorene structure is highly toxic to aquatic life with

long-lasting effects.[1] This dictates the absolute prohibition of sink disposal.

Skin/Eye Irritant (Category 2/2A): Dust generation during weighing or transfer poses an

inhalation and contact risk.

Combustible Dust: Like many organic solids, fine particulates can form explosive mixtures

with air.

Reactivity Profile
Incompatibilities: Strong oxidizing agents (e.g., Perchlorates, Nitric Acid).

Stability: Stable under ambient conditions but susceptible to oxidation at the C9 position.
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The Golden Rule of Chemical Waste:Never mix incompatible waste streams. Segregation is

the first line of defense against lab accidents.

A. Solid Waste (Pure Compound/Contaminated Debris)
Container: High-density polyethylene (HDPE) wide-mouth jar or designated "Hazardous

Solid Waste" pail with a liner.

Labeling: Must be labeled "Hazardous Waste - Solid Organic - Toxic to Aquatic Life."

Debris: Contaminated weigh boats, pipettes, and gloves (nitrile) must go into this solid waste

stream, not regular trash.

B. Liquid Waste (Reaction Mixtures/Mother Liquor)
If the compound is dissolved in solvent:

Identify the Solvent:

Halogenated (DCM, Chloroform) → Red Can/Tag

Non-Halogenated (Acetone, Ethyl Acetate, Hexane) → Clear/Yellow Can/Tag

Concentration Check: If the concentration of 3-Methoxy-9H-fluorene is >5%, note "High

PAH Content" on the tag to alert waste handlers of potential precipitation in the drum.

Disposal Workflow: The Decision Matrix
This self-validating workflow ensures that the researcher makes the correct disposal decision

every time, minimizing institutional liability.
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Waste Generation:
3-Methoxy-9H-fluorene

Determine Physical State

Solid / Crystalline
(or Contaminated Debris)

 Dry Solid

Dissolved in Solution

 In Solution

Container: Wide-Mouth HDPE
Label: Solid Hazardous Waste

(Toxic/Irritant)

Check Solvent Type

Halogenated Solvent
(e.g., DCM, Chloroform)

 Contains Halogens

Non-Halogenated Solvent
(e.g., Acetone, Hexane)

 No Halogens

Container: Carboy (Halogenated)
Label: Organic Solvents + Toxic Solid

Container: Carboy (Non-Halogenated)
Label: Flammable Solvents + Toxic Solid

Hazardous Waste Storage Area
(90-Day Accumulation Limit)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 3-Methoxy-9H-fluorene waste streams based on

physical state and solvent composition.

Spill Management Protocol
In the event of a spill, immediate containment is required to prevent migration into floor drains.

Isolate: Evacuate the immediate area. Mark boundaries.

PPE: Don Nitrile gloves (double-gloving recommended), lab coat, and safety goggles. If

powder is fine/dusty, use an N95 or P100 respirator.

Containment:

Solid Spill: Do not dry sweep (creates dust).[2] Cover with wet paper towels or use a HEPA

vacuum designated for chemical cleanup.

Liquid Spill: Cover with absorbent pads or vermiculite.[3]

Cleanup: Scoop material into the Solid Hazardous Waste container. Wipe the surface with

Acetone, then soap and water. Place all cleanup materials into the same waste container.

Regulatory Compliance (RCRA & EPA)
While 3-Methoxy-9H-fluorene is not explicitly listed on the EPA "U-List" (unlike Fluoranthene,

U120), it must be managed as a Hazardous Chemical Waste due to its toxicity profile.

Waste Classification: Non-RCRA Listed, but exhibits Toxicity characteristics.

Disposal Method: The only acceptable final disposal method is High-Temperature

Incineration at a permitted facility. This ensures the destruction of the polycyclic aromatic

structure.

Drain Disposal:STRICTLY PROHIBITED. Violation of the Clean Water Act.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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